3,4-dimethyl-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid

• IUPAC Name: 3,4-dimethyl-5-[(4-methylphenyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C16H17NO4S/c1-10-4-6-14(7-5-10)17-22(20,21)15-9-13(16(18)19)8-11(2)12(15)3/h4-9,17H,1-3H3,(H,18,19)
• InChI Key: AATXIDMFBQKCFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=C(C(=CC(=C2)C(=O)O)C)C
• Molecular Formula: C16H17NO4S
• Molecular Weight: 319.4 g/mol

Description

3,4-dimethyl-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid, also known as Mefenamic Acid, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to treat mild to moderate pain and inflammation. Mefenamic Acid is a member of the anthranilic acid derivatives and is structurally related to other NSAIDs such as aspirin and ibuprofen.

Mechanism of Action

3,4-dimethyl-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid Acid works by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX enzymes, 3,4-dimethyl-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid Acid reduces the production of prostaglandins and thus reduces inflammation and pain.
Biochemical and Physiological Effects:
3,4-dimethyl-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid Acid has been shown to have a number of biochemical and physiological effects. It has been found to reduce inflammation, pain, and fever. It has also been shown to have antioxidant properties and to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dimethyl-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid Acid in lab experiments is that it is a well-studied drug with a known mechanism of action. This makes it a useful tool for studying the inflammatory response and for developing new anti-inflammatory drugs. However, one limitation of using 3,4-dimethyl-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid Acid in lab experiments is that it can have off-target effects on other enzymes and pathways, which can complicate the interpretation of results.

Future Directions

There are a number of future directions for research on 3,4-dimethyl-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid Acid. One area of interest is the development of new formulations of the drug that are more effective and have fewer side effects. Another area of interest is the study of the drug's effects on different types of cancer cells, with the goal of developing new cancer treatments. Finally, there is ongoing research into the mechanisms of action of 3,4-dimethyl-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid Acid and how it interacts with other enzymes and pathways in the body.

Synthesis Methods

3,4-dimethyl-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid Acid can be synthesized by the reaction of 2,3-dimethylphenol with phosgene to form 2,3-dimethylphenyl chloroformate. The resulting intermediate is then reacted with 4-methylaniline to form 3,4-dimethyl-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid.

Scientific Research Applications

3,4-dimethyl-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid Acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the production of prostaglandins, which are involved in the inflammatory response. 3,4-dimethyl-5-{[(4-methylphenyl)amino]sulfonyl}benzoic acid Acid has also been found to have antipyretic properties, meaning it can reduce fever.